Acute Lymphoblastic Leukemia (ALL)

Description

Acute Lymphoblastic Leukemia (ALL) is a rapidly progressing cancer of the blood and bone marrow, characterized by the overproduction of immature white blood cells called lymphoblasts. These abnormal cells accumulate in the bone marrow, impairing the production of healthy blood cells and potentially spreading to other organs. ALL is the most common type of cancer in children, though it can affect adults as well. Early diagnosis and aggressive treatment are crucial for prognosis.